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A Comparative Guide to the Hydrogen Storage Capacity of Aluminum Formate and Other
Metal-Organic Frameworks

For researchers and scientists in materials science and drug development, the efficient storage
of hydrogen is a critical challenge. Metal-Organic Frameworks (MOFs) have emerged as
promising candidates for hydrogen storage due to their high porosity and tunable structures.
Among these, aluminum formate (ALF) has garnered attention for its unique performance
characteristics. This guide provides an objective comparison of the hydrogen storage capacity
of aluminum formate against other well-known MOFs, supported by experimental data.

Performance Comparison of MOFs for Hydrogen
Storage

The hydrogen storage capacity of MOFs is typically evaluated under various temperature and
pressure conditions. While many MOFs exhibit high hydrogen uptake at cryogenic
temperatures (77 K), the practical application often demands good performance at less
extreme conditions. Aluminum formate shows particular promise for its performance at non-
cryogenic temperatures and lower pressures.[1][2]

The following table summarizes the hydrogen storage capacities of aluminum formate and
other notable MOFs. It is crucial to consider the specific conditions under which these values
were obtained to make a fair comparison.
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Metal-Organic

Gravimetric Volumetric Temperature
Framework ) ] Pressure (bar)
Capacity (wt%) Capacity (g/L) (K)
(MOF)
Aluminum
~1.2 - 120 25
Formate (ALF)
MOF-5 11.5 (total) - 77 170
77 K (5to 100
5.7 (usable) 33.4 (usable) )
bar swing)
77 K (5to 100
IRMOF-20 5.7 (usable) 33.4 (usable) )
bar swing)
NU-100 16.4 (total) - 77 70
NU-1101 9.1 (deliverable) 46.6 (deliverable) 77 to 160 100to 5
NU-1103 12.6 (deliverable) 43.2 (deliverable) 77 to 160 100to 5
MIL-101 6.1 - 77 80
) 74 (total,
UiO-66 5.1 (total) 77 100
compacted)
HKUST-1 - 39 (deliverable) 77 to 160 100to 5

Note: "Total" capacity refers to the absolute amount of hydrogen adsorbed, while "usable" or
"deliverable” capacity refers to the amount of hydrogen that can be released under a specific
pressure and temperature swing, which is a more practical metric for real-world applications.

Experimental Protocols for Hydrogen Storage
Measurement

The accurate measurement of hydrogen storage capacity in MOFs is crucial for evaluating their
performance. The most common methods are volumetric and gravimetric analysis.

Volumetric Method (Sieverts' Apparatus)
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The volumetric method, often performed using a Sieverts' apparatus, is a classic technique for
measuring gas adsorption.

Experimental Workflow:
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Sample Preparation

Gknown mass of the MOF sample is loaded into the sample hoIdeD

'

El'he sample is activated by heating under vacuum to remove any guest molecules from the pores)

- J

Measu;ement

The sample holder is cooled to the desired experimental temperature (e.g., 77 K).

'

A known amount of hydrogen gas is introduced into a reservoir of known volume.

'

Ehe valve between the reservoir and the sample holder is opened, allowing hydrogen to adsorb onto the Moa

'

Ehe pressure drop is measured once equilibrium is reachecD

'

Ehe amount of adsorbed gas is calculated using the ideal gas law or a more complex equation of state)

Y

Ehis process is repeated at increasing pressures to generate an adsorption isotherm)

4 )

Data Alnalysis
y

Ghe adsorption isotherm (amount of gas adsorbed vs. pressure) is pIottecD

'

El'he total, excess, and deliverable capacities are calculated from the isotherm data.

- J

Click to download full resolution via product page

Caption: Workflow for volumetric hydrogen storage measurement.
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Detailed Steps:

o Sample Preparation: A precisely weighed amount of the MOF sample is placed in a sample
tube. The sample is then activated (‘'degassed’) by heating it under a high vacuum to remove
any solvent or other guest molecules from its pores. This step is crucial to ensure that the
entire porous surface is accessible for hydrogen adsorption.

o Measurement: The sample tube is brought to the desired temperature (e.g., by immersing it
in liquid nitrogen for 77 K measurements). A known guantity of hydrogen gas is dosed into
the sample tube from a calibrated volume.

o Equilibration and Calculation: The system is allowed to reach thermal and pressure
equilibrium. The amount of hydrogen adsorbed by the MOF is calculated by subtracting the
amount of hydrogen remaining in the gas phase (the 'dead space’) from the total amount of
hydrogen dosed. This process is repeated at various pressures to construct a full adsorption
isotherm.

Gravimetric Method

The gravimetric method measures the change in mass of the MOF sample as it adsorbs
hydrogen.

Experimental Workflow:
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4 )

Sample Preparation

A known mass of the MOF sample is placed in a sample pan connected to a microbalance.

'

The sample is activated in-situ by heating under vacuum.

Measu;ement

The sample is cooled to the experimental temperature.

'

Gydrogen gas is introduced into the sample chamber at a controlled pressure]

'

Ehe mass increase of the sample due to hydrogen adsorption is continuously monitored by the microbalance]

'

[The measurement is recorded once the mass stabilizes]

'

Ghis is repeated at different pressures to obtain the adsorption isotherm]

4 )

Data Apnalysis

El'he mass change is corrected for buoyancy eﬁects]

'

El'he gravimetric uptake (wt%) is calculated and plotted against pressure)

- J

Click to download full resolution via product page

Caption: Workflow for gravimetric hydrogen storage measurement.
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Detailed Steps:

o Sample Preparation: A known mass of the MOF is placed in a sample holder which is
suspended from a sensitive microbalance within a sealed chamber. The sample is activated
in-situ under vacuum and heat.

e Measurement: The chamber is cooled to the target temperature. Hydrogen gas is then
introduced into the chamber at a specific pressure.

» Data Acquisition: The microbalance measures the increase in the sample's mass as it
adsorbs hydrogen. This mass change is recorded as a function of pressure to generate the
adsorption isotherm. Buoyancy effects, which can be significant at high pressures, must be
corrected for to obtain accurate results.

Factors Influencing Hydrogen Storage in MOFs

The hydrogen storage performance of a MOF is not determined by a single property but rather
by a combination of factors. The interplay between these factors dictates the overall gravimetric
and volumetric storage capacities.

MOF Properties

Hydrogen Storage Performance
Presence of Open Metal Sites
T

Comparative Assessment

Other MOFs (e.g., MOF-5, UiO-66)
Aluminum Formate

Surface Area (BET, Langmuir)
]

i QD A

[Pore Volume & Pore Size Distribution)
| :)/'
Crystal Density S
Framework Flexibility
J
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Caption: Key factors influencing MOF hydrogen storage performance.

» Surface Area and Pore Volume: Generally, a higher surface area and larger pore volume
lead to a higher gravimetric hydrogen storage capacity, as there are more sites available for
hydrogen physisorption.[3]

o Crystal Density: A higher crystal density can contribute to a higher volumetric storage
capacity, as more material can be packed into a given volume.

* Open Metal Sites: The presence of coordinatively unsaturated metal sites can enhance the
interaction with hydrogen molecules, leading to a higher heat of adsorption and potentially
improved storage capacity at higher temperatures.

o Framework Flexibility: The flexibility of the MOF structure can influence the kinetics of
hydrogen uptake and release, which is important for the deliverable capacity.

Conclusion

Aluminum formate stands out as a promising material for hydrogen storage, particularly for
applications that require operation at non-cryogenic temperatures and lower pressures.[4][5]
While other MOFs like NU-1103 and MOF-5 exhibit higher gravimetric capacities at cryogenic
temperatures and high pressures, the performance of aluminum formate under more
moderate conditions makes it a compelling candidate for certain applications, potentially
reducing the energy penalty and cost associated with cooling.

The choice of the optimal MOF for hydrogen storage will ultimately depend on the specific
requirements of the application, including the operating temperature and pressure, and whether
gravimetric or volumetric capacity is the more critical parameter. Further research into
enhancing the performance of aluminum formate and other MOFs under practical operating
conditions is essential for the advancement of hydrogen storage technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1211560?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/cr200274s
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.researchgate.net/publication/396951574_Hydrogen_Storage_with_Aluminum_Formate_ALF_Experimental_Computational_and_Technoeconomic_Studies
https://www.ornl.gov/publication/hydrogen-storage-aluminum-formate-alf-experimental-computational-and-technoeconomic
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

References

1. osti.gov [osti.goV]

Technoeconomic Studies | CoLab [colab.ws]
e 3. pubs.acs.org [pubs.acs.org]

o 4. researchgate.net [researchgate.net]

2. Hydrogen Storage with Aluminum Formate, ALF: Experimental, Computational, and

e 5. Hydrogen Storage with Aluminum Formate, ALF: Experimental, Computational, and

Technoeconomic Studies | ORNL [ornl.gov]

¢ To cite this document: BenchChem. [hydrogen storage capacity of aluminum formate vs
other MOFs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211560#hydrogen-storage-capacity-of-aluminum-

formate-vs-other-mofs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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